Cas no 1344934-37-7 ((1S)-1-2-(dimethylamino)phenylethan-1-ol)

• Product Name: (1S)-1-2-(dimethylamino)phenylethan-1-ol
• CAS No: 1344934-37-7
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6404244
• PubChem ID: 70474786
• Update Time: 2025-06-30

(1S)-1-2-(dimethylamino)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2-(dimethylamino)phenylethan-1-ol
• Benzenemethanol, 2-(dimethylamino)-α-methyl-, (αS)-
• AKOS017367836
• SCHEMBL10926304
• 1344934-37-7
• EN300-1858047
• (S)-1-(2-(Dimethylamino)phenyl)ethan-1-ol
• (1s)-1-[2-(dimethylamino)phenyl]ethan-1-ol
• CS-0266708

• Inchi： 1S/C10H15NO/c1-8(12)9-6-4-5-7-10(9)11(2)3/h4-8,12H,1-3H3/t8-/m0/s1
• InChI Key： JXVZATODPMOZFU-QMMMGPOBSA-N
• SMILES： C1([C@H](C)O)=CC=CC=C1N(C)C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Boiling Point: 266.9±23.0 °C(Predicted)
• pka: 14.28±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (1S)-1-2-(dimethylamino)phenylethan-1-ol

Compound Introduction: (1S)-1-2-(dimethylamino)phenylethan-1-ol (CAS No. 1344934-37-7)

(1S)-1-2-(dimethylamino)phenylethan-1-ol, with the chemical identifier CAS No. 1344934-37-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This enantiomerically pure molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound belongs to the class of amine derivatives, featuring a chiral center that influences its biological activity and interaction with biological targets.

The structural framework of (1S)-1-2-(dimethylamino)phenylethan-1-ol consists of a phenyl ring substituted with a dimethylamino group at the 2-position, connected to an ethanol moiety via an ethyl chain. This configuration imparts specific steric and electronic characteristics, making it a valuable scaffold for designing novel bioactive molecules. The presence of the chiral center at the 1-position ensures that the compound exists as a single enantiomer, which is crucial for achieving predictable pharmacological effects.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced selectivity and reduced side effects compared to racemic mixtures. The enantiomeric purity of (1S)-1-2-(dimethylamino)phenylethan-1-ol makes it an attractive candidate for further investigation in this context. Researchers have been exploring its potential as an intermediate in synthesizing more complex pharmacophores, particularly in the area of central nervous system (CNS) drugs.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, it shares structural motifs with certain neurotransmitter receptor antagonists and agonists, suggesting that it may exhibit similar pharmacological properties. Preliminary studies have indicated that derivatives of this compound may possess properties such as analgesic, anti-inflammatory, and anxiolytic effects. These findings are particularly intriguing given the increasing demand for novel therapeutic agents with improved efficacy and safety profiles.

The synthesis of (1S)-1-2-(dimethylamino)phenylethan-1-ol presents unique challenges due to its chiral nature. Traditional synthetic routes often require careful optimization to ensure high enantiomeric excess and yield. Advances in asymmetric synthesis techniques have made it possible to produce this compound with greater efficiency and purity. These methods leverage catalysts such as chiral auxiliaries or transition metal complexes to achieve high levels of enantioselectivity during the synthetic process.

Recent research has also highlighted the importance of understanding the conformational dynamics of such compounds in solution. Computational studies using molecular modeling techniques have provided valuable insights into how the structure of (1S)-1-2-(dimethylamino)phenylethan-1-ol influences its interactions with biological targets. These studies have revealed that subtle changes in conformation can significantly impact binding affinity and pharmacological activity. This underscores the need for a multidisciplinary approach, combining experimental and computational methods, to fully elucidate the biological relevance of this compound.

The pharmaceutical industry has shown particular interest in developing drugs that target neurological disorders such as depression, anxiety, and neurodegenerative diseases. The amine moiety in (1S)-1-2-(dimethylamino)phenylethan-1-ol suggests potential interactions with monoamine transporters and receptors, which are key targets in these conditions. Further investigation into its pharmacological profile could lead to the discovery of new therapeutic agents with mechanisms distinct from existing treatments.

In addition to its potential applications in CNS drug development, this compound may also find utility in other therapeutic areas. Its structural features make it a versatile scaffold for designing molecules that interact with various biological targets, including enzymes and ion channels. The ability to modify different parts of its structure allows researchers to fine-tune its pharmacological properties for specific indications.

The safety and efficacy profile of any new drug candidate must be thoroughly evaluated before clinical translation. Preclinical studies using cell-based assays and animal models are essential steps in assessing the potential benefits and risks associated with (1S)-1-2-(dimethylamino)phenylethan-1-ol. These studies will provide critical data on its metabolic stability, toxicity profiles, and pharmacokinetic behavior. Only after these evaluations can researchers consider advancing it into human clinical trials.

The regulatory landscape for new drug development continues to evolve, emphasizing the importance of rigorous testing and documentation throughout the drug discovery process. Companies investing in research programs focused on compounds like (1S)-1-2-(dimethylamino)phenylethan-1-ol must navigate these regulatory requirements carefully to ensure compliance and successful market approval.

In conclusion, (CAS No. 1344934-37-7) represents a promising molecule with significant potential in pharmaceutical research and development. Its unique structural features, combined with preliminary evidence suggesting favorable pharmacological properties, make it an attractive candidate for further exploration. As advancements continue in synthetic chemistry and computational biology, our understanding of this compound will undoubtedly expand, paving the way for innovative therapeutic solutions.